N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)isoxazole-5-carboxamide hydrochloride

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-1,2-oxazole-5-carboxamide;hydrochloride
• InChI: InChI=1S/C17H19ClN4O2S.ClH/c1-11-5-6-12(18)15-14(11)20-17(25-15)22(10-4-9-21(2)3)16(23)13-7-8-19-24-13;/h5-8H,4,9-10H2,1-3H3;1H
• InChI Key: YZDJQYJFDYXXHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)N(CCCN(C)C)C(=O)C3=CC=NO3.Cl
• Molecular Formula: C17H20Cl2N4O2S
• Molecular Weight: 415.3 g/mol

Description

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)isoxazole-5-carboxamide hydrochloride is a useful research compound. Its molecular formula is C17H20Cl2N4O2S and its molecular weight is 415.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research into similar chemical structures focuses on synthesizing novel compounds with potential for various applications. For example, studies have reported the synthesis of novel heterocyclic compounds derived from precursors with structural similarities, aiming to explore their biological activities, such as anti-inflammatory and analgesic properties. These compounds are synthesized through reactions involving different reagents and conditions to obtain products with potential therapeutic applications (Abu‐Hashem et al., 2020).

Biological Evaluation

Compounds structurally related to N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)isoxazole-5-carboxamide hydrochloride have been evaluated for their biological activities. This includes investigations into their potential as cyclooxygenase inhibitors, showcasing significant analgesic and anti-inflammatory activities. Such research underlines the importance of synthesizing and studying novel compounds for their potential therapeutic benefits (Hassan et al., 2019).

Antimicrobial Activity

Another area of focus is the development of compounds with antimicrobial properties. Studies involving related chemical structures have identified compounds with strong effects against various microbial strains, highlighting the potential for these compounds in addressing resistance to traditional antibiotics. This research emphasizes the ongoing need for novel antimicrobials in the fight against infectious diseases (Mhaske et al., 2014).